Cas no 2171254-76-3 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid
• CAS No: 2171254-76-3
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 5812763
• PubChem ID: 165544011
• Update Time: 2025-10-31

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5-iodobenzoic acid
• EN300-1498229
• 2171254-76-3

• Inchi： 1S/C27H25IN2O5/c1-15(2)24(25(31)29-18-12-16(26(32)33)11-17(28)13-18)30-27(34)35-14-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,15,23-24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
• InChI Key： LQQKYQLZFIXPMY-XMMPIXPASA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1)NC([C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid

Recent Advances in the Study of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid (CAS: 2171254-76-3)

The compound 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid (CAS: 2171254-76-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and biological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the solid-phase peptide synthesis (SPPS) process. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the iodine substituent on the benzoic acid moiety makes it a versatile building block for the synthesis of complex peptides and peptidomimetics. Researchers have successfully utilized this compound to introduce iodine-labeled amino acids into peptide sequences, enabling advanced applications in radiolabeling and imaging studies.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid in the development of targeted radiopharmaceuticals. The iodine atom in the compound serves as an ideal site for radioisotope incorporation, facilitating the creation of diagnostic and therapeutic agents for cancer imaging and treatment. The study reported high yields and excellent purity of the final products, underscoring the compound's reliability in radiopharmaceutical synthesis.

Further investigations have explored the compound's potential in the design of protease inhibitors. The unique structural features of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid allow it to mimic natural peptide substrates, making it a promising candidate for inhibiting enzymes involved in disease pathways. Preliminary in vitro assays have shown inhibitory activity against several proteases, suggesting its potential as a lead compound for drug discovery.

The synthesis of this compound has also been optimized in recent years. A study in Organic Letters detailed a novel, high-yield route to produce 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid using a combination of Fmoc-protected amino acids and iodobenzoic acid derivatives. The improved synthetic protocol reduces side reactions and enhances the scalability of the process, making it more accessible for industrial applications.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5-iodobenzoic acid (CAS: 2171254-76-3) represents a valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, radiopharmaceutical development, and protease inhibition highlight its versatility and potential for future research. Continued exploration of this compound is expected to yield further insights and innovations in drug discovery and therapeutic development.